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Compound of Interest

Compound Name: (2-(1H-indol-2-yl)phenyl)methanol

Cat. No.: B11883716

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Disposal

The proper disposal of laboratory chemicals is paramount to ensuring the safety of personnel
and the protection of the environment. This guide provides detailed, step-by-step procedures
for the safe disposal of (2-(1H-indol-2-yl)phenyl)methanol (CAS Number: 20538-21-0). While
a specific Safety Data Sheet (SDS) for this compound is not readily available, its chemical
structure—containing both an indole moiety and a methanol group—allows for an informed
assessment of its potential hazards and the formulation of appropriate disposal protocols.

Hazard Assessment and Waste Classification

Due to the absence of a specific SDS, the hazards of (2-(1H-indol-2-yl)phenyl)methanol must
be inferred from its constituent chemical groups.

 Indole Group: Indole and its derivatives can be harmful if swallowed or absorbed through the
skin, causing skin and serious eye irritation.[1][2][3] They can also be very toxic to aquatic
life.[1][3]

o Methanol Group: Methanol is a highly flammable liquid and vapor.[4][5][6][7][8][9] It is toxic if
swallowed, in contact with skin, or if inhaled, and can cause damage to organs, particularly
the optic nerve.[4][5][8][9]

Based on this analysis, (2-(1H-indol-2-yl)phenyl)methanol should be treated as hazardous
chemical waste. It should be presumed to be flammable, toxic, and an environmental hazard.
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Quantitative Data Summary

The following table summarizes the key chemical and inferred hazard information for (2-(1H-

indol-2-yl)phenyl)methanol and its primary hazardous constituents.

(2-(1H-indol-2-
Property Indole Methanol
yl)phenyl)methanol
CAS Number 20538-21-0 120-72-9 67-56-1
Molecular Formula C21H17NO CsH7N CH4O

GHS Hazard
Classifications
(Inferred/Actual)

Flammable Liquid
(Inferred)Acute
Toxicity - Oral
(Inferred)Acute
Toxicity - Dermal
(Inferred)Acute
Toxicity - Inhalation
(Inferred)Serious Eye
Damage/Irritation
(Inferred)Skin
Corrosion/Irritation
(Inferred)Specific
Target Organ Toxicity
(Inferred)Hazardous

to the Aquatic

Environment (Inferred)

Acute Toxicity, Oral
(Category 4)Acute
Toxicity, Dermal
(Category 3)Skin
Irritation (Category
2)Serious Eye
Damage (Category
1)Specific Target
Organ Toxicity - Single
Exposure (Category
3)Hazardous to the
Aquatic Environment,
Chronic (Category 1)
[1]

Flammable Liquid
(Category 2)Acute
Toxicity, Oral
(Category 3)Acute
Toxicity, Dermal
(Category 3)Acute
Toxicity, Inhalation
(Category 3)Specific
Target Organ Toxicity -
Single Exposure
(Category 1)[4][9]

Experimental Protocols: Step-by-Step Disposal

Procedures

Adherence to the following procedural steps is critical for the safe disposal of (2-(1H-indol-2-

yl)phenyl)methanol.

Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing appropriate PPE:
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o Safety goggles (or a face shield)
o Chemical-resistant gloves (nitrile or neoprene)

o Alab coat

Waste Collection

e Solid Waste: Collect any solid (2-(1H-indol-2-yl)phenyl)methanol waste, including
contaminated items like weigh boats and filter paper, in a designated, compatible hazardous
waste container.

e Liquid Waste: If the compound is in a solvent, collect it in a separate, clearly labeled
hazardous waste container. Do not mix with other waste streams unless you have confirmed
compatibility.

Waste Segregation

o Store waste containing (2-(1H-indol-2-yl)phenyl)methanol separately from incompatible
materials, such as strong oxidizing agents.

o Keep this waste stream segregated from other laboratory waste, such as biological or
radioactive waste.

Containerization and Labeling

o Use a container that is in good condition, leak-proof, and has a secure screw-top cap. The
container material must be compatible with the chemical; a glass or polyethylene container is
generally suitable.

o Label the container clearly with the words "HAZARDOUS WASTE".
e The label must also include:

o The full chemical name: "(2-(1H-indol-2-yl)phenyl)methanol”

o The approximate concentration and quantity of the waste.

o The date when the waste was first added to the container.
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o The name and contact information of the generating researcher or lab.

o The associated hazards (e.g., "Flammable," "Toxic," "Environmental Hazard").

Storage

Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

This area should be away from sources of ignition, such as open flames or hot plates.

Ensure the storage area has secondary containment to capture any potential leaks.

Final Disposal

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not attempt to dispose of this chemical down the drain or in the regular trash.

Decontamination of Empty Containers

Empty containers that held (2-(1H-indol-2-yl)phenyl)methanol must also be treated as
hazardous waste unless properly decontaminated.

Triple-rinse the empty container with a suitable solvent (e.g., methanol or acetone).

Collect the first rinsate as hazardous waste and add it to your liquid waste container for this
compound. Subsequent rinsates may also need to be collected as hazardous waste
depending on local regulations.

After triple-rinsing and allowing the container to air dry in a well-ventilated area (such as a
fume hood), deface the original label.

The clean, defaced container can then typically be disposed of in the regular laboratory glass
or plastic recycling, in accordance with your institution's policies.

Mandatory Visualization
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The following diagrams illustrate the key decision-making and operational workflows for the
proper disposal of (2-(1H-indol-2-yl)phenyl)methanol.

Start: Disposal of
(2-(1H-indol-2-yl)phenyl)methanol

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Classify as
Hazardous Chemical Waste

'

Segregate from
Incompatible Materials

'

Use a Labeled, Compatible
Hazardous Waste Container

'

Store in a Designated
Satellite Accumulation Area

Arrange for Disposal via
EHS or Licensed Contractor
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Click to download full resolution via product page

Disposal Workflow for (2-(1H-indol-2-yl)phenyl)methanol.

Start: Empty Container
of (2-(1H-indol-2-yl)phenyl)methanol

Triple-Rinse with a
Suitable Solvent

l

Collect First Rinsate as
Hazardous Waste

l

Air Dry Container
in a Fume Hood

'

Deface Original Label

Dispose of Clean Container
in Appropriate Recycling

Click to download full resolution via product page

Decontamination Procedure for Empty Containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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